Cas no 2105878-88-2 (1-(1-methyl-1H-indol-2-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(1-methyl-1H-indol-2-yl)cyclopropane-1-carbonitrile
• CAS No: 2105878-88-2
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• CID: 5844647
• PubChem ID: 165610989
• Update Time: 2025-06-20

1-(1-methyl-1H-indol-2-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-indol-2-yl)cyclopropane-1-carbonitrile
• EN300-1741669
• 2105878-88-2

• Inchi： 1S/C13H12N2/c1-15-11-5-3-2-4-10(11)8-12(15)13(9-14)6-7-13/h2-5,8H,6-7H2,1H3
• InChI Key： DPRHOLIDNQZBPG-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C=C1C1(C#N)CC1

Computed Properties

• Exact Mass: 196.100048391g/mol
• Monoisotopic Mass: 196.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Additional information on 1-(1-methyl-1H-indol-2-yl)cyclopropane-1-carbonitrile

1-(1-methyl-1H-indol-2-yl)cyclopropane-1-carbonitrile (CAS No. 2105878-88-2): An Emerging Compound in Medicinal Chemistry

1-(1-methyl-1H-indol-2-yl)cyclopropane-1-carbonitrile (CAS No. 2105878-88-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclopropane core and indole substituent, represents a promising scaffold for the development of new drugs targeting various diseases.

The chemical structure of 1-(1-methyl-1H-indol-2-yl)cyclopropane-1-carbonitrile is composed of a cyclopropane ring fused to an indole moiety, with a cyano group attached to the cyclopropane ring. The indole ring, a common motif in bioactive molecules, is known for its involvement in various biological processes, including neurotransmission and enzyme inhibition. The cyclopropane ring, on the other hand, introduces conformational rigidity and unique electronic properties that can enhance the compound's pharmacological profile.

Recent studies have explored the biological activities of 1-(1-methyl-1H-indol-2-yl)cyclopropane-1-carbonitrile. One notable area of research is its potential as an inhibitor of specific enzymes involved in cancer progression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. The ability to selectively target CDKs makes 1-(1-methyl-1H-indol-2-yl)cyclopropane-1-carbonitrile a valuable lead compound for the development of anticancer drugs.

In addition to its anticancer properties, 1-(1-methyl-1H-indol-2-yl)cyclopropane-1-carbonitrile has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can modulate the activity of certain neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The precise mechanism by which 1-(1-methyl-1H-indol-2-yl)cyclopropane-1-carbonitrile exerts its neuroprotective effects is still under investigation, but preliminary findings suggest that it may involve the regulation of oxidative stress and inflammation.

The synthetic accessibility of 1-(1-methyl-1H-indol-2-yl)cyclopropane-1-carbonitrile is another factor contributing to its appeal as a research tool and drug candidate. Several synthetic routes have been developed to produce this compound efficiently and in high yields. One such method involves the reaction of 2-bromoindole with a suitable nitrile precursor followed by cyclization to form the cyclopropane ring. These synthetic strategies not only facilitate the preparation of gram quantities for biological evaluation but also enable the synthesis of structurally diverse analogs for further optimization.

The pharmacokinetic properties of 1-(1-methyl-1H-indol-2-yl)cyclopropane-1-carbonitrile have also been studied to assess its suitability as a drug candidate. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and demonstrates low toxicity in animal models, making it a promising candidate for clinical development.

In conclusion, 1-(1-methyl-1H-indol-2-yl)cyclopropane-1-carbonitrile (CAS No. 2105878-88-2) is an emerging compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. Ongoing studies are expected to uncover additional therapeutic applications and optimize its pharmacological properties for clinical use.